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Compound of Interest

2-Chloro-isonicotinic acid
Compound Name:

hydrazide
CAS No.: 58481-04-2
Cat. No.: B1267567

Get Quote

\ J

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-isonicotinic acid hydrazide, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is essential for mitigating risks and
ensuring a safe laboratory environment.

Hazard Assessment and Engineering Controls

2-Chloro-isonicotinic acid hydrazide is a chemical compound that requires careful handling
due to its potential health hazards. While a specific Safety Data Sheet (SDS) for this exact
compound is not readily available, by assessing related compounds such as 2-Chloronicotinic
acid and Isonicotinic acid hydrazide, as well as the general hazards of hydrazines, a
comprehensive safety plan can be established. The primary hazards are expected to be skin,
eye, and respiratory irritation.[1][2][3] The hydrazide functional group also suggests potential for
higher toxicity.[4][5][6][7]

Engineering Controls:
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e Chemical Fume Hood: All work involving 2-Chloro-isonicotinic acid hydrazide, including

weighing, transferring, and reactions, must be conducted in a certified chemical fume hood

to minimize inhalation exposure.[1][4]

o Ventilation: The laboratory should have adequate general ventilation to prevent the

accumulation of vapors and dust.[8][9]

» Designated Area: The work area should be clearly marked with warning signs, and access

should be limited to authorized personnel.

 Emergency Equipment: A safety shower and eyewash station must be readily accessible in

the immediate work area.[1][4][6]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent contact with the skin, eyes, and respiratory system.

[10]
Body Part Required PPE Material/Standard
Nitrile or neoprene gloves are
] ] recommended.[5][6] Always
Hands Chemical-resistant gloves
check the glove manufacturer's
compatibility chart.
ANSI Z87.1-compliant eye
Eves/F Safety goggles and a face protection is required. A face
es/Face
Y shield shield should be worn when
there is a splash hazard.[5][6]
] A fully buttoned lab coat and
Flame-resistant lab coat and a ) ]
Body an apron provide protection

chemical-resistant apron

against spills and splashes.[5]

Respiratory

NIOSH-approved respirator

A respirator with appropriate
cartridges should be used if
engineering controls are
insufficient or during

emergency situations.[1][6][8]
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Operational Plan: Step-by-Step Handling Procedures

Preparation and Weighing:

e Preparation: Before handling the compound, ensure the chemical fume hood is functioning
correctly and the work area is clean and free of clutter.

» Donning PPE: Put on all required personal protective equipment as listed in the table above.

» Weighing: Conduct all weighing operations within the chemical fume hood. Use a disposable
weighing dish to minimize contamination.

Dissolving and Solution Preparation:

e Solvent Addition: Slowly add the desired solvent to the vessel containing the 2-Chloro-
isonicotinic acid hydrazide.

e Mixing: Use a magnetic stirrer or gentle agitation to dissolve the compound. Avoid splashing.

o Container Labeling: Clearly label the container with the chemical name, concentration, date,
and appropriate hazard warnings.

Emergency Plan
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Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.[5][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact ) ) ) ) )
eyelids. Seek immediate medical attention.[1][5]

[8]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[5][8]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[8]
Evacuate the area. For small spills of solid
material, carefully sweep up and place in a
Spil sealed container for disposal. For larger spills,
pi

or any liquid spill, absorb with an inert material
and place in a sealed container. Do not allow

the chemical to enter drains.

Disposal Plan

All waste containing 2-Chloro-isonicotinic acid hydrazide must be treated as hazardous
waste.

e Solid Waste: Contaminated items such as gloves, weighing dishes, and paper towels should
be collected in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions and reaction mixtures should be collected in a clearly
labeled, sealed hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.
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o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.[8]

Visualizations
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Caption: Workflow for handling 2-Chloro-isonicotinic acid hydrazide.
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Caption: Emergency response plan for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1267567/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-2-chloro-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267567?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

. fishersci.com [fishersci.com]

. tcichemicals.com [tcichemicals.com]

. merckmillipore.com [merckmillipore.com]

. benchchem.com [benchchem.com]

. safety.charlotte.edu [safety.charlotte.edu]

. riskmanagement.nd.edu [riskmanagement.nd.edu]
. apps.dtic.mil [apps.dtic.mil]

. fishersci.com [fishersci.com]

°
(o] (00] ~ (o)) ol B~ w N -

. punchout.medline.com [punchout.medline.com]
e 10. sams-solutions.com [sams-solutions.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Chloro-
isonicotinic acid hydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267567/docs#essential-safety-and-operational-
guide-for-2-chloro-isonicotinic-acid-hydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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